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Compound of Interest

Compound Name: Chlorphine

Cat. No.: B10827518

For Immediate Release

This guide provides a comprehensive and objective comparison of the pharmacological data of
Chlorphine, a novel synthetic opioid, with established opioids Brorphine and Fentanyl. The
information is intended for researchers, scientists, and drug development professionals to
facilitate an independent verification of Chlorphine's pharmacological profile. All quantitative
data is summarized in comparative tables, and detailed experimental methodologies for key
assays are provided.

Comparative Pharmacological Data

The following tables summarize the in vitro and in vivo pharmacological data for Chlorphine,
Brorphine, and Fentanyl, focusing on their interaction with the mu-opioid receptor (MOR), the
primary target for opioid analgesics.

Drug Binding Affinity (Ki, nM) at MOR
Chlorphine Data not publicly available

Brorphine Not explicitly found in searches
Fentanyl ~1.35[1][2]
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Drug In Vitro Efficacy (EC50, nM) - cAMP Assay
Chlorphine Data not publicly available

Brorphine 2.06[3]

Fentanyl 0.104[3]

In Vivo Analgesic Activity (ED50, mgl/kg) -

Drug
Mouse Hot Plate Test
) Induced maximum antinociception, specific
Chlorphine
ED50 not found
] Approximately 3-fold less potent than
Brorphine
Fentanyl[3]
Fentanyl 0.016

Mechanism of Action: Mu-Opioid Receptor Signaling

Chlorphine, like Brorphine and Fentanyl, is a potent agonist at the mu-opioid receptor (MOR),
a G-protein coupled receptor (GPCR). Activation of the MOR by an agonist leads to a cascade
of intracellular events, ultimately resulting in analgesia but also potentially life-threatening
respiratory depression. The general signaling pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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